5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(4-chloro-3-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-4-9(2-3-12(8)13)10-5-11(15)7-14-6-10/h2-7,15H,1H3
• InChI Key: WKTVKEZFSUOJSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID80682863
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261895-82-2

Description

5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, also known as 5-CMPH, is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 131-133 °C and a boiling point of 256 °C. 5-CMPH is insoluble in water, but is soluble in most organic solvents. In its pure form, 5-CMPH is 95% pure.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% is not well understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% are not well understood. However, it has been shown to have anti-inflammatory and anti-cancer properties in animal models. In addition, it has been shown to reduce the levels of certain inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of certain cell surface receptors, such as CD14 and CD40.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% in laboratory experiments include its low cost, its availability in a pure form, and its low toxicity. Its low toxicity makes it a safe reagent to use in experiments. However, it is important to note that 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% is not soluble in water, which can limit its use in some experiments.

Future Directions

Future research on 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% should focus on understanding its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further research should explore the potential of 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% as an inhibitor of enzymes and as a therapeutic agent. Additionally, further research should explore the potential of 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material for the synthesis of other compounds. Finally, research should explore the potential of 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% as a ligand in coordination chemistry and as a precursor for the synthesis of pharmaceuticals.

Synthesis Methods

5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% is synthesized through the condensation of 4-chloro-3-methylphenol and 3-hydroxy pyridine in an aqueous solution. The reaction is catalyzed by an acid and proceeds in two steps. First, the 4-chloro-3-methylphenol reacts with the 3-hydroxy pyridine in the presence of an acid to form a Schiff base compound. This compound then undergoes a dehydration reaction to form 5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95%.

Scientific Research Applications

5-(4-Chloro-3-methylphenyl)-3-hydroxypyridine, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material for the synthesis of other compounds. It is also used as a ligand in coordination chemistry, as a precursor for the synthesis of pharmaceuticals, and as an intermediate in the synthesis of dyes and pigments.